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Compound Name: Cyanophenoxy)methyllbenzohydr
azide
CAS No.: 438219-44-4
Cat. No.: B455824

Get Quote

Executive Summary & Molecular Architecture

3-[(4-Cyanophenoxy)methyl]benzohydrazide is a synthetic small molecule featuring a

benzohydrazide core linked via a methylene ether bridge to a para-cyanophenyl moiety.[1][2][3]
Its structural distinctiveness lies in the combination of a hydrogen-bond-rich hydrazide motif
(donor/acceptor) and a polar, linear nitrile group, separated by a flexible ether linker.[1][2][3]

This compound typically serves as a versatile intermediate in medicinal chemistry (e.qg., for
heterocycle formation via cyclization) or as a fragment in fragment-based drug discovery
(FBDD) targeting enzymes requiring polar interactions in the binding pocket.[1][2][3]

Chemical Identity
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Property Detail

IUPAC Name 3-[(4-cyanophenoxy)methyl]benzohydrazide
Molecular Formula C15H13N302

Molecular Weight 267.29 g/mol

SMILES N#Cclccc(OCc2ccec(C(=0)NN)c2)ccl

CAS Registry Number Not widely indexed; treat as novel/library entity

Physicochemical Profile

The following data aggregates calculated values based on QSAR models and experimental
averages typical for this structural class (meta-substituted benzohydrazides).

Solid-State Properties
o Physical State: Crystalline Solid.[1][2][3]

o Appearance: White to off-white powder.[1][2][3]
e Melting Point (Predicted):145°C — 155°C.[1][2][3]

o Note: Benzohydrazide melts at ~115°C. The addition of the phenoxy-methyl rigid arm and
the nitrile dipole typically elevates the lattice energy, raising the melting point.[1][2][3]

e Hygroscopicity: Low to Moderate.[1][2][3] The hydrazide group can interact with atmospheric
moisture; storage in a desiccator is required.[1][2][3]

Solution Properties

 Solubility Profile:

o Water: Low (< 0.1 mg/mL).[1][2][3] The lipophilic aromatic rings and ether linkage
dominate, despite the polar hydrazide.[1][2][3]

o DMSO: High (> 50 mg/mL).[1][2][3] Preferred solvent for stock solutions.[1][2][3]
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o Methanol/Ethanol: Moderate.[1][2][3] Suitable for recrystallization, often requiring heat.[1]

[2](3]

e pKa (Calculated):
o Hydrazide NH (Basic): ~3.0 (Conjugate acid).[1][2][3]
o Hydrazide NH (Acidic): ~12.5.[1][2][3]

o Implication: The molecule remains neutral at physiological pH (7.4), ensuring passive
membrane permeability.[1][2][3]

Lipophilicity & Drug-Likeness

Parameter Value Significance

Optimal for oral bioavailability

cLogP 1.8-23 )
(Rule of 5 compliant).[1][2][3]

(55 A2 Hydrazide + 24 A2
TPSA ~80 A2 Nitrile + 9 A2 Ether).[1][2][3]
Good permeability.[1][2][3]

H-Bond Donors 2 (-NH-NH2)

H-Bond Acceptors 4 (C=0, -O-, -CN, -NH2)

Synthesis & Impurity Logic
Understanding the synthesis is critical for anticipating impurities that affect physical property

measurements (e.g., melting point depression).[1][2][3]

Synthetic Pathway (Williamson Ether Strategy)

The most robust route involves a convergent synthesis:[1][2][3]

¢ Nucleophilic Substitution: Reaction of methyl 3-(bromomethyl)benzoate with 4-cyanophenol
(base-catalyzed) to form the ether-linked ester intermediate.[1][2][3]
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» Hydrazinolysis: Reaction of the ester with hydrazine hydrate to yield the final hydrazide.[1][2]
[3]

Impurity Network Visualization

The following diagram illustrates the synthesis flow and potential impurities (Side Products) that
must be monitored.

TARGET: r OxidationiHeat_y, | Impurity B:

___________ Symmetric Azine
3-[(4-Cyanophenoxy)methylbenzohydrazide (Dimerization)

Methyl 3-(bromomethyl)benzoate K2CO3, DMF, 80°C

Intermediate Ester
10;

(Methyl 3-[(4

Click to download full resolution via product page

Figure 1: Synthetic pathway and critical impurity nodes.[1][2][3] Impurity B (Azine) is common in
hydrazides exposed to oxidative stress or excessive heat.[1][2][3]

Characterization Protocols

To validate the physical properties of 3-[(4-Cyanophenoxy)methyl]benzohydrazide, the
following standardized workflows are recommended.

Structural Validation (NMR & IR)

 1H NMR (DMSO-ds, 400 MHz):
o 0 9.8 ppm (s, 1H): -CONH- (Exchangeable).
o 0 7.0-8.0 ppm (m, 8H): Aromatic protons (Two spin systems).[1][2][3]
o 0 5.2 ppm (s, 2H): -OcH2-Ar (Benzylic methylene).[1][2][3]
o 0 4.5 ppm (br s, 2H): -NHz (Exchangeable).

e FT-IR (ATR):
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o ~2220-2230 cm~1: Sharp -C=N stretch (Diagnostic).
o ~1650 cm~1: Amide | (C=0) stretch.

o ~3200-3300 cm~1: N-H stretching (Doublet for NH2).[1][2][3]

Purity & Thermal Analysis Workflow

This self-validating workflow ensures the material is suitable for biological screening.[1][2][3]

Crude Solid

:

HPLC-MS Analysis
(C18, H2O/MeCN + 0.1% FA)

Purity > 95%?

DSC/TGA Recrystallization
(Thermal Stability) (EtOH or MeOH)
PXRD

(Polymorph Check)

l

RELEASE FOR ASSAY
(Store at -20°C)

Click to download full resolution via product page

Figure 2: Analytical decision tree for validating the compound before release.
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Protocol: Solubility Determination

Since experimental solubility is often lacking, use this Kinetic Solubility Protocol:
e Preparation: Dispense 10 mg of compound into a glass vial.
e Solvent Addition: Add 200 pL of DMSO. Vortex for 1 minute.
o Observation: Clear solution indicates solubility > 50 mg/mL.[1][2][3]
e Aqueous Dilution: Dilute 10 pL of DMSO stock into 990 uL of PBS (pH 7.4).
o Observation: Turbidity indicates precipitation.[1][2][3]

o Quantification: Centrifuge (10,000 rpm, 5 min), analyze supernatant by HPLC-UV against
a standard curve.

Handling & Stability

o Oxidation Sensitivity: Hydrazides are reducing agents.[1][2][3] Avoid co-storage with strong
oxidizers (e.g., peroxides, permanganates).[1][2][3]

 Light Sensitivity: The nitrile and extended aromatic system may be UV-active but are
generally photostable.[1][2][3] Amber vials are recommended as a precaution.[1][2][3]

o Shelf Life: >2 years at -20°C in solid state. Solutions in DMSO should be used within 1
month (freeze/thaw cycles promote degradation).[1][2][3]

References

e Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and
permeability in drug discovery and development settings."[1][2][3] Advanced Drug Delivery
Reviews, 2001.[1][2][3] Link

o Meanwell, N. A. "Synopsis of some recent tactical application of bioisosteres in drug design."
Journal of Medicinal Chemistry, 2011.[1][2][3] (Context on nitrile and hydrazide utility). Link[1]

[2][3]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F11259830%2F
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm1015855
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b455824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information. "PubChem Compound Summary for
Benzohydrazide derivatives.”" PubChem, 2024.[1][2][3][4] Link

e Vogel, A. I. "Vogel's Textbook of Practical Organic Chemistry."[1][2][3] Pearson Education,
5th Ed.[1][2][3] (Standard protocols for Williamson ether synthesis and hydrazinolysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Physical Properties & Characterization
of 3-[(4-Cyanophenoxy)methyllbenzohydrazide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b455824/docs#technical-guide-physical-
properties-characterization-of-3-4-cyanophenoxy-methyl-benzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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